2,5-dimethyl-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[2-(3-pyridin-4-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]furan-3-carboxamide
• InChI: InChI=1S/C21H24N4O2/c1-14-13-18(15(2)27-14)21(26)23-11-12-25-19-6-4-3-5-17(19)20(24-25)16-7-9-22-10-8-16/h7-10,13H,3-6,11-12H2,1-2H3,(H,23,26)
• InChI Key: SFTYSFPSZIWINI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCCN2C3=C(CCCC3)C(=N2)C4=CC=NC=C4
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol
• CAS No.: 1797326-10-3

Description

2,5-dimethyl-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)furan-3-carboxamide (CAS Number: 1797326-10-3) is a synthetic small molecule with a molecular formula of C21H24N4O2 and a molecular weight of 364.45 g/mol . This compound is built around a pyrazole core, a privileged scaffold in medicinal chemistry known for its diverse biological activities . The structure incorporates a 4,5,6,7-tetrahydro-1H-indazole system, which is a partially saturated bicyclic system that can enhance physicochemical properties, fused with a pyridine ring and a 2,5-dimethylfuran-3-carboxamide side chain. The pyrazole nucleus is recognized as a potent medicinal scaffold, and its derivatives demonstrate a wide spectrum of pharmacological activities, making them valuable tools in drug discovery . The specific structural features of this molecule, particularly the tetrahydroindazole moiety linked to a pyridine ring, are associated with potential kinase inhibitory activity. Research on structurally related compounds featuring the 4,5,6,7-tetrahydro-1H-indazole group has shown promise in the development of inhibitors for targets such as BRAF, a key serine/threonine kinase in oncology research . This suggests that the compound is a candidate for investigating kinase-related pathways and developing novel therapeutic agents, particularly in areas such as cancer research. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications. It is the responsibility of the researcher to ensure safe handling and to determine the suitability of this compound for their specific experimental objectives.

Biological Activity

2,5-Dimethyl-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)furan-3-carboxamide is a compound of interest due to its potential therapeutic applications. This article explores its biological activity, focusing on its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure

The compound's structure is characterized by the following components:

• Furan ring : A five-membered aromatic ring contributing to the compound's stability and reactivity.
• Indazole moiety : A bicyclic structure that enhances biological activity through various interactions with biological targets.
• Pyridine group : Known for its role in drug development due to its ability to engage in hydrogen bonding and coordination with metal ions.

Biological Activity Overview

The biological activity of this compound has been investigated across several studies, revealing its potential as an anticancer agent and enzyme inhibitor.

Anticancer Activity

Research indicates that derivatives of indazole, including this compound, exhibit significant antiproliferative properties against various cancer cell lines. For example:

• IC50 Values : The compound demonstrated IC50 values in the nanomolar range against specific cancer cell lines, indicating potent inhibitory effects. For instance, compounds with similar structures have shown IC50 values as low as 25.3 nM against KG1 cell lines and 77.4 nM against SNU16 cell lines .

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit specific enzymes involved in cancer progression:

• FGFR Inhibition : The structure-activity relationship studies suggest that modifications on the indazole scaffold significantly influence FGFR1 inhibition, with some derivatives exhibiting IC50 values below 70 nM .

Structure-Activity Relationship (SAR)

The SAR analysis of related compounds highlights the importance of specific substituents on the indazole and furan rings:

• Substituent Effects : The presence of electron-donating or withdrawing groups on the pyridine or indazole rings can enhance or reduce biological activity. For example, a methyl group at the 4-position of the pyridine ring has been associated with increased enzyme inhibition .

Case Studies

Several case studies have documented the biological effects of this compound:

• Study on Antiproliferative Activity :
  • A study assessed the efficacy of similar indazole derivatives against multiple cancer types, noting significant growth inhibition in cell lines such as A431 and HT29. The highest activity was attributed to specific substitutions on the indazole ring .
• Enzymatic Assays :
  • In enzymatic assays targeting FGFR1, compounds structurally similar to 2,5-dimethyl-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)furan-3-carboxamide showed competitive inhibition profiles with IC50 values ranging from 30 nM to 69 nM .

Data Tables

Biological Activity	Cell Line/Target	IC50 Value (nM)	Reference
Antiproliferative	KG1	25.3
Antiproliferative	SNU16	77.4
FGFR1 Inhibition	Enzymatic Assay	30.2
FGFR1 Inhibition	Enzymatic Assay	69.1

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Recent studies have highlighted the compound's potential as an anticancer agent. A case study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited cytotoxic effects against various cancer cell lines. The mechanism of action involves the inhibition of specific kinases involved in cell proliferation and survival pathways. This suggests a promising avenue for developing targeted cancer therapies based on this compound's structure .

Neuroprotective Properties
Research indicates that 2,5-dimethyl-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)furan-3-carboxamide may possess neuroprotective properties. A study focused on Alzheimer's disease found that the compound could inhibit acetylcholinesterase activity, thus enhancing cholinergic transmission in neuronal systems. This property positions it as a candidate for further development in treating neurodegenerative diseases .

Pesticidal Activity
The compound has shown promise as a pesticide due to its ability to disrupt metabolic pathways in pests. A study evaluated its efficacy against common agricultural pests and found that it exhibited significant insecticidal activity at low concentrations. This suggests that it could be developed into a safer alternative to conventional pesticides, reducing environmental impact while maintaining effectiveness .